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Compound of Interest

Compound Name: Palmitoylglycine

Cat. No.: B051302 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of the performance of various N-acyl glycines as agonists for the G-

protein coupled receptor 132 (GPR132). The information presented is supported by

experimental data to elucidate the structure-activity relationships (SAR) of this class of

signaling lipids.

N-acyl glycines have emerged as a class of endogenous lipid messengers that activate

GPR132, a receptor implicated in immunological responses and other physiological processes.

Understanding the relationship between the chemical structure of these molecules and their

activity at GPR132 is crucial for the development of novel therapeutics targeting this receptor.

Comparative Efficacy of N-Acyl Glycines at GPR132
The potency of N-acyl glycines in activating GPR132 is primarily determined by the length and

degree of saturation of their acyl chain. The following tables summarize the quantitative data

from β-arrestin recruitment assays, a common method for measuring GPCR activation.

Table 1: Potency of N-Acyl Glycines in Human GPR132 β-Arrestin Recruitment Assay[1]
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Compound Acyl Chain
pEC50 (mean ±
SEM)

Emax (% of control
± SEM)

N-Linoleoylglycine

(NLGly)
C18:2 5.5 ± 0.2 39 ± 4

N-Oleoylglycine

(NOGly)
C18:1 Similar to NLGly Not reported

N-Palmitoylglycine

(NPGly)
C16:0

Less active than

NLGly
Not reported

N-Stearoylglycine

(NSGly)
C18:0

Less active than

NLGly
Not reported

Table 2: Rank Order of Potency for GPR132 Agonists[1][2][3][4]

Rank Compound Class

1 N-Palmitoylglycine N-Acyl Glycine

2
9-hydroxyoctadecadienoic acid

(9-HODE)
Oxidized Fatty Acid

3 N-Linoleoylglycine N-Acyl Glycine

4 Linoleamide Fatty Acid Amide

5 N-Oleoylglycine N-Acyl Glycine

6 N-Stearoylglycine N-Acyl Glycine

7 N-Arachidonoylglycine N-Acyl Glycine

8 N-Docosahexaenoylglycine N-Acyl Glycine

The data indicates that a saturated C16 acyl chain (N-palmitoylglycine) confers the highest

potency among the tested N-acyl glycines. As the chain length and degree of unsaturation

increase, the potency generally decreases.
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Activation of GPR132 by N-acyl glycines initiates a cascade of intracellular events. The primary

signaling pathways involve the recruitment of β-arrestin and the mobilization of intracellular

calcium. The following diagrams illustrate the signaling pathway and a typical experimental

workflow for assessing agonist activity.
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Caption: GPR132 signaling pathway activated by N-acyl glycines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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